4-bromophenyl 3-(3-nitrophenyl)acrylate

• IUPAC Name: (4-bromophenyl) (E)-3-(3-nitrophenyl)prop-2-enoate
• InChI: InChI=1S/C15H10BrNO4/c16-12-5-7-14(8-6-12)21-15(18)9-4-11-2-1-3-13(10-11)17(19)20/h1-10H/b9-4+
• InChI Key: HZUSOKACLFDLOX-RUDMXATFSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=CC(=O)OC2=CC=C(C=C2)Br
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=C/C(=O)OC2=CC=C(C=C2)Br
• Molecular Formula: C15H10BrNO4
• Molecular Weight: 348.15 g/mol

Description

"4-bromophenyl 3-(3-nitrophenyl)acrylate" is a chemical compound with potential applications in various fields due to its unique molecular structure. While specific studies on this compound are limited, similar compounds have been extensively researched.

Synthesis Analysis

• Synthesis Approach : The synthesis of similar acrylate compounds typically involves free radical polymerization or condensation reactions. For example, the synthesis of 4-Nitrophenyl acrylate (NPA) involves free radical polymerization using benzoyl peroxide as an initiator (Thamizharasi, Gnanasundaram & Balasubramanian, 1999).

Molecular Structure Analysis

• Conformation and Spectroscopy : Compounds similar to "4-bromophenyl 3-(3-nitrophenyl)acrylate" have been studied using techniques like FT-IR, UV-Vis, and NMR spectroscopy. For instance, the molecular conformation of a related compound, 3-(4-methoxy-phenyl)-2-(4-nitro-phenyl)-acrylonitrile, was examined using these techniques (Asiri, Karabacak, Kurt & Alamry, 2011).

Chemical Reactions and Properties

• Reactivity and Copolymerization : Similar acrylate compounds show reactivity in copolymerization processes. For instance, 4-Nitrophenyl acrylate (NPA) has been copolymerized with methyl methacrylate (MMA), indicating the potential for diverse chemical reactions (Thamizharasi, Gnanasundaram & Balasubramanian, 1999).

Physical Properties Analysis

• Thermal Properties : Compounds similar to "4-bromophenyl 3-(3-nitrophenyl)acrylate" exhibit notable thermal properties. The thermal stability of these compounds can be analyzed using techniques like TGA and DSC (Thamizharasi, Gnanasundaram & Balasubramanian, 1999).

Chemical Properties Analysis

• Optical Properties : The optical properties, including absorption coefficients and refractive indices, of similar compounds have been studied. These properties are crucial for applications in materials science (El-Menyawy, Elagamey, Elgogary & Abu El-Enein, 2013).

Mechanism of Action

The exact mechanism of action of “4-bromophenyl 3-(3-nitrophenyl)acrylate” is not clear without specific context. If it’s used as a reactant in a chemical reaction, its mechanism of action would depend on the type of reaction it’s involved in.

Safety and Hazards

While specific safety and hazard data for “4-bromophenyl 3-(3-nitrophenyl)acrylate” is not available, compounds with bromine and nitro groups require careful handling. They may be harmful if swallowed or come into contact with skin and eyes.

Future Directions

The future research directions for “4-bromophenyl 3-(3-nitrophenyl)acrylate” could involve exploring its potential uses in organic synthesis, given its reactive groups. It could also be interesting to study its potential biological activities, as many compounds with phenyl rings have shown various biological activities.